Cas no 2229004-91-3 (3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229004-91-3
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• CID: 6434081
• PubChem ID: 165973569
• Update Time: 2025-06-09

3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
• 2229004-91-3
• EN300-1906971

• Inchi： 1S/C9H9BrN4/c1-14-9(11)4-7(13-14)6-2-3-8(10)12-5-6/h2-5H,11H2,1H3
• InChI Key： OMVHNTUOPIBERL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 252.00106g/mol
• Monoisotopic Mass: 252.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 2229004-91-3 and Product Name: 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine

The compound identified by the CAS number 2229004-91-3 and the product name 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule, featuring a pyrazole core conjugated with a brominated pyridine moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's structure lies the pyrazole ring, a five-membered aromatic heterocycle characterized by the presence of two nitrogen atoms. Pyrazole derivatives are renowned for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 1-position and an amine group at the 5-position further modulates the pharmacological profile of this compound, enhancing its potential as a pharmacophore.

The bromopyridine substituent at the 6-position plays a crucial role in determining the compound's reactivity and interaction with biological targets. Bromine is an electronegative atom that can influence electronic properties, making it an attractive moiety for designing molecules with specific binding affinities. In recent years, brominated pyridines have been extensively studied for their role in modulating enzyme activity and receptor binding, particularly in oncology research. The presence of this substituent in 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine suggests that it may exhibit unique interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies have shown that the pyrazole core can effectively engage with various biological targets, including kinases and transcription factors, which are critical in cancer therapy. The combination of the pyrazole and bromopyridine moieties in 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine may lead to enhanced binding affinity and selectivity, making it a promising candidate for further development.

In addition to its structural features, the compound's physicochemical properties are also of great interest. The presence of both polar (amine) and non-polar (methyl) groups ensures good solubility in both aqueous and organic solvents, facilitating its use in various pharmaceutical formulations. Furthermore, the bromine atom can serve as a handle for further chemical modifications, allowing for the synthesis of analogs with tailored biological activities.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine exemplifies this approach by combining known pharmacophores into a single molecular entity. This strategy has been successful in identifying lead compounds for various therapeutic areas, including oncology and inflammation management.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only improve synthetic efficiency but also enhance scalability, which is crucial for industrial applications.

Evaluation of this compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary results indicate that it exhibits promising anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its interaction with certain kinases has been observed, suggesting potential applications in cancer therapy. These findings underscore the importance of thorough characterization and testing before moving to clinical trials.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been performed to predict how 3-(6-bromopyridin-3-yl)-1-methyl-1H-pyrazol-5-amine interacts with target proteins. These studies provide valuable insights into binding affinities and potential side effects, guiding further optimization efforts. By leveraging computational biology, researchers can accelerate the drug development process significantly.

Future directions for research on this compound include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties. Additionally, investigating its efficacy in animal models will provide further evidence supporting its potential as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into clinical applications.

In conclusion,3-(6-bromopyridin-3-ylyl)-1-methyl-lH-pyrazol-S-am ine (CAS No. 2229004-SI) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of known pharmacophores positions it as a valuable scaffold for drug discovery efforts aimed at treating various diseases, particularly cancer and inflammation-related disorders. Continued research into this compound will likely yield new insights into its therapeutic potential and contribute to the development of novel therapeutic agents.